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Compound of Interest

Compound Name: DOWEX(R) 50 WX2

Cat. No.: B1175224

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DOWEX® 50WX2
resin, a strongly acidic cation exchange resin. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of experimental results.

Product Identification and Properties

DOWEX® 50WX2 is a bead-form, strongly acidic cation exchange resin with a polystyrene
matrix cross-linked with 2% divinylbenzene and functionalized with sulfonic acid groups. It is
widely used in various laboratory and industrial applications, including water treatment,
purification of chemicals, and as a catalyst.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of DOWEX® 50WX2
resin. This data is essential for proper handling, storage, and experimental design.
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Property Value References
Pale brown to brown or pale
Appearance [1]
orange to orange beads
) Polystyrene cross-linked with
Matrix [1112]

2% divinylbenzene (gel)

Functional Group

Sulfonic acid

[1](2]

lonic Form (as shipped)

Hydrogen (H+)

[1]3]

Wet Volume Capacity

>0.6 meg/mL

[11(2][41[5]

Water Retention Capacity

74% to 82%

[1](21[4]

Particle Size (Mesh)

50-100, 100-200, or 200-400

[1]1416]

Maximum Operating

Temperature

150 °C

[5]

Operating pH Range

0-14

[5]

Hazard Identification and Safety Precautions

The primary hazard associated with DOWEX® 50WX2 resin is its potential to cause serious

eye damage.[6][7] It is classified as an eye irritant.[2][3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling DOWEX® 50WX2 resin to minimize

exposure and prevent injury.
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PPE Specification Rationale

To prevent contact with the
] Safety goggles or a face ] )
Eye Protection eyes, which can cause serious

shield.
damage.[6][8]

] Chemical-resistant gloves To prevent skin contact, which
Hand Protection o o
(e.g., nitrile). may cause irritation.[8]

. . To protect the body from spills
Protective Clothing Laboratory coat. d splashes.[¢]
and splashes.

Not generally required with
) ) adequate ventilation. Use a To prevent inhalation of resin
Respiratory Protection ] ] ] )
dust mask if creating airborne particles.[2][9]

dust.

Handling and Storage

Proper handling and storage are critical for maintaining the resin's performance and ensuring a
safe laboratory environment.

e Handling:

[e]

Avoid contact with eyes, skin, and clothing.[7][9]

[e]

Wash hands thoroughly after handling.[7][9]

o

Handle gently to avoid breaking the resin beads, which can create dust.[8]

[¢]

Use in a well-ventilated area.[8][9]

[¢]

Keep the formation of airborne dusts to a minimum.[9]
e Storage:
o Store in a cool, dry, and well-ventilated place.[8][9]

o Keep containers tightly closed when not in use.[9]
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o Store away from incompatible materials, such as strong oxidizing agents.[9]

Experimental Protocols and Workflows

The following sections provide detailed methodologies for common procedures involving
DOWEX® 50WX2 resin.

General Laboratory Handling Workflow

The following diagram illustrates a safe workflow for handling DOWEX® 50WX2 resin in a
laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

roceed to Handling

Handling

Weigh/Measure Resin in a Ventilated Area

;

Prepare Resin Slurry or Pack Column

;

Perform Experimental Procedure

Cleanup & Disposal

Collect Waste Resin and Solutions

;

Dispose of Waste According to
Institutional Guidelines

:

Clean Equipment Thoroughly

:

Remove and Properly Store/Dispose of PPE

l

Wash Hands

Click to download full resolution via product page

Safe Handling Workflow for DOWEX® 50WX2 Resin
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Resin Regeneration Protocol

Regeneration is necessary to restore the ion exchange capacity of the resin after use. Strong
acids are typically used to regenerate cation exchange resins.

Materials:

Exhausted DOWEX® 50WX2 resin

Hydrochloric acid (HCI) or Sulfuric acid (H2S0Oa4) solution (e.g., 1-2 M)

Deionized water

Appropriate chromatography column or vessel

Peristaltic pump (optional)
Procedure:

o Backwash: If the resin is in a column, pass deionized water upwards through the resin bed to
remove any particulate matter and to reclassify the beads.

e Acid Regeneration:

o Slowly pass the acid solution (e.g., 1-2 M HCI) through the resin bed. Use a sufficient
volume to ensure complete regeneration (typically 2-3 bed volumes).

o The flow rate should be slow enough to allow for adequate contact time between the acid
and the resin beads.

o Caution: Always add acid to water, not the other way around, when preparing the acid
solution.[8]

e Rinsing:
o After the acid treatment, rinse the resin bed with several bed volumes of deionized water.

o Continue rinsing until the pH of the effluent is neutral. This removes the excess acid.
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» Storage: The regenerated resin can be stored in deionized water in a tightly sealed

container.

Emergency Procedures

First Aid Measures

Exposure Route

First Aid Procedure

References

Eye Contact

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or

doctor/physician.

[6]

Skin Contact

Remove contaminated
clothing. Flush skin with plenty
of water for at least 15
minutes. Get medical attention

if irritation develops.

[6]

Do NOT induce vomiting.

Wash mouth out with water.

Ingestion ] ) ) 9]
Seek immediate medical
attention.
Move to fresh air. If breathing
is difficult, give oxygen. If not
Inhalation breathing, give artificial 9]

respiration. Seek medical

attention if symptoms persist.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Occurs

(Evacuate Unnecessary PersonneD (Ensure Adequate VentilatiorD QG

Don Appropriate PPE
oggles, Gloves, Lab Coat, Dust Mask if needed)

\ 4
(Contain the Spill to Prevent Spreading)

Y
(Sweep or Vacuum up Spilled MateriaD

Y
Glace in a Labeled Container for DisposaD

Y
G:Iean the Spill Area with Watea

Y
@ispose of Waste According to Regulations)

Click to download full resolution via product page

Spill Response Decision Tree

Disposal Considerations

Dispose of DOWEX® 50WX2 resin and any contaminated materials in accordance with local,
state, and federal regulations.[6][7] Do not allow the product to enter drains or waterways.[9]
Waste codes should be assigned by the user based on the application for which the product
was used.[6]
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Fire Fighting Measures

DOWEX® 50WX2 resin is not flammable. However, in the event of a fire, thermal
decomposition may release irritating and toxic gases such as carbon oxides.[9]

o Suitable Extinguishing Media: Use water, dry chemical, chemical foam, or alcohol-resistant
foam.

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle DOWEX® 50WX2 resin and ensure the reliability
of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
DOWEX® 50WX2 Resin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175224+#safety-and-handling-of-dowex-r-50wx2-
resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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